Cas no 1446182-19-9 (5-bromo-3-chloro-4-methylpyridin-2-amine)

• Product Name: 5-bromo-3-chloro-4-methylpyridin-2-amine
• CAS No: 1446182-19-9
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• MDL: MFCD26792761
• CID: 4600328
• Update Time: 2025-06-09

5-bromo-3-chloro-4-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-chloro-4-methylpyridine
• 5-bromo-3-chloro-4-methylpyridin-2-amine

• MDL： MFCD26792761
• Inchi： 1S/C6H6BrClN2/c1-3-4(7)2-10-6(9)5(3)8/h2H,1H3,(H2,9,10)
• InChI Key： DNQBPTJDPUCOOZ-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(Br)C(C)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 256.4±35.0 °C at 760 mmHg
• Flash Point: 108.9±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-bromo-3-chloro-4-methylpyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-bromo-3-chloro-4-methylpyridin-2-amine

Recent Advances in the Study of 5-bromo-3-chloro-4-methylpyridin-2-amine (CAS: 1446182-19-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-3-chloro-4-methylpyridin-2-amine (CAS: 1446182-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic amine, characterized by its bromo, chloro, and methyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and other pharmacologically relevant compounds.

One of the most notable applications of 5-bromo-3-chloro-4-methylpyridin-2-amine is its use as a key building block in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have successfully incorporated this compound into the scaffold of novel kinase inhibitors, demonstrating promising activity in preclinical models. The bromo and chloro substituents, in particular, have been shown to enhance binding affinity and selectivity toward specific kinase targets.

In addition to its role in kinase inhibitor development, 5-bromo-3-chloro-4-methylpyridin-2-amine has been investigated for its antimicrobial properties. Recent studies have highlighted its potential as a precursor for the synthesis of new antibiotics, especially in the context of rising antibiotic resistance. The compound's ability to interfere with bacterial cell wall synthesis and disrupt essential enzymatic processes has been a focal point of these investigations. Preliminary results suggest that derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria.

The synthetic pathways for 5-bromo-3-chloro-4-methylpyridin-2-amine have also been optimized in recent years, with a focus on improving yield and scalability. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient access to this compound and its derivatives. These methodological improvements are critical for supporting large-scale production and further pharmacological evaluation.

Looking ahead, the potential of 5-bromo-3-chloro-4-methylpyridin-2-amine extends beyond its current applications. Ongoing research is exploring its utility in drug discovery programs, particularly in the design of covalent inhibitors and proteolysis-targeting chimeras (PROTACs). The compound's modular structure and reactivity make it an attractive candidate for these innovative therapeutic strategies. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to refine its pharmacological profile and minimize off-target effects.

In conclusion, 5-bromo-3-chloro-4-methylpyridin-2-amine (CAS: 1446182-19-9) represents a promising chemical entity with diverse applications in drug discovery and development. Its versatility as a synthetic intermediate, combined with its biological activity, positions it as a valuable tool for researchers in the chemical biology and pharmaceutical fields. Continued exploration of its properties and derivatives is expected to yield further breakthroughs in the coming years.